Cas no 131172-66-2 (5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid)

5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid is a functionalized pyrrole derivative featuring a p-tolyl substituent and a vinyl group at the N-position, along with a carboxylic acid moiety at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of heterocyclic frameworks and conjugated systems. The presence of both electron-donating (vinyl, p-tolyl) and electron-withdrawing (carboxylic acid) groups enhances its reactivity in coupling and cyclization reactions. Its structural features make it valuable for applications in medicinal chemistry, materials science, and coordination chemistry. The compound is typically handled under inert conditions due to the sensitivity of the vinyl and carboxylic acid functionalities.

5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid structure

131172-66-2 structure

Product Name:5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid

CAS No:131172-66-2

MF:C₁₄H₁₃NO₂

MW:227.258523702621

CID:195268

PubChem ID:773802

Update Time:2025-07-23

5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid
- 1-ethenyl-5-(4-methylphenyl)pyrrole-2-carboxylic acid
- 1H-Pyrrole-2-carboxylicacid, 1-ethenyl-5-(4-methylphenyl)-
- 5-P-TOLYL-1-VINYL-1H-PYRROLE-2-CARBOXYLIC ACID
- SR-01000325735-1
- 1H-Pyrrole-2-carboxylic acid, 1-ethenyl-5-(4-methylphenyl)-
- TimTec1_008454
- 5-P-TOLYL-1-VINYL-1H-PYRROLE-2-CARBOXYLICACID
- SR-01000325735
- 5-p-Tolyl-1-vinyl-1H-pyrrole-2-carboxylic acid, AldrichCPR
- AKOS000300989
- DTXSID90354448
- 5-p-tolyl-1-vinyl-1 h-pyrrole-2-carboxylic acid
- 1-Ethenyl-5-(4-methylphenyl)-1H-pyrrole-2-carboxylic acid
- BAS 01184112
- SB62368
- HMS1558A11
- 5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylicacid
- 131172-66-2
- A926827
- SCHEMBL15643221
- MDL： MFCD01217353
- Inchi： 1S/C14H13NO2/c1-3-15-12(8-9-13(15)14(16)17)11-6-4-10(2)5-7-11/h3-9H,1H2,2H3,(H,16,17)
- InChI Key： RNHLYONFHRHIPV-UHFFFAOYSA-N
- SMILES： OC(C1=CC=C(C2C=CC(C)=CC=2)N1C=C)=O

Computed Properties

Exact Mass: 227.09500
Monoisotopic Mass: 226.086804
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 3
Complexity: 289
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 45.1
XLogP3: 3.1

Experimental Properties

Density: g/cm3
Boiling Point: 322°Cat760mmHg
Flash Point: 148.5°C
PSA: 42.23000
LogP: 3.26220

5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid Security Information

Hazardous Material Identification：
HazardClass：IRRITANT
Storage Condition：Sealed in dry,2-8°C

5-(p-Tolyl)-1-vinyl-1H-pyrrole-2-carboxylic acid Pricemore >>

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